4-[(Methylamino)methyl]-2,3,5,6,7,8-hexahydrocinnolin-3-one

• Molecular Formula: C10H15N3O
• Molecular Weight: 193.25 g/mol
• IUPAC Name: 4-(methylaminomethyl)-5,6,7,8-tetrahydro-2H-cinnolin-3-one
• InChI: InChI=1S/C10H15N3O/c1-11-6-8-7-4-2-3-5-9(7)12-13-10(8)14/h11H,2-6H2,1H3,(H,13,14)
• InChI Key: UUXWNYZKSZHHOI-UHFFFAOYSA-N
• Canonical SMILES: CNCC1=C2CCCCC2=NNC1=O

Description

4-[(Methylamino)methyl]-2,3,5,6,7,8-hexahydrocinnolin-3-one is a bicyclic heterocyclic compound featuring a cinnolinone core (a fused benzene-pyridazine system) with a methylaminomethyl substituent at the 4-position. This hydrobromide derivative has a molecular formula of C8H10N2O and a molecular weight of 150.18 g/mol . The methylaminomethyl group in the target compound likely enhances its solubility and bioavailability compared to unsubstituted cinnolinones, as amine-containing substituents often improve pharmacokinetic properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[(Methylamino)methyl]-2,3,5,6,7,8-hexahydrocinnolin-3-one typically involves multi-step organic reactions. One common method includes the condensation of appropriate precursors under controlled conditions. For instance, the preparation might start with the formation of an intermediate through a cyclization reaction, followed by the introduction of the methylamino group via reductive amination. The reaction conditions often require specific catalysts and solvents to ensure high yield and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch reactions. The process is optimized to maximize efficiency and minimize costs. This includes the use of automated reactors, precise temperature control, and continuous monitoring of reaction parameters. The final product is usually purified through crystallization or chromatography techniques to meet the required standards for further applications.

Chemical Reactions Analysis

Types of Reactions

4-[(Methylamino)methyl]-2,3,5,6,7,8-hexahydrocinnolin-3-one undergoes various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: Often used to alter the oxidation state of the compound, affecting its reactivity.

Substitution: Common in organic synthesis, where one functional group is replaced by another.

Common Reagents and Conditions

The reactions typically involve reagents such as oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and various catalysts. Conditions such as temperature, pH, and solvent choice are crucial for the success of these reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield a ketone or aldehyde derivative, while reduction could produce a more saturated compound.

Scientific Research Applications

4-[(Methylamino)methyl]-2,3,5,6,7,8-hexahydrocinnolin-3-one has several applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its therapeutic potential, particularly in the treatment of neurodegenerative diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism by which 4-[(Methylamino)methyl]-2,3,5,6,7,8-hexahydrocinnolin-3-one exerts its effects involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound’s structure allows it to bind to these targets, modulating their activity and influencing various biochemical pathways. This interaction is crucial for its potential therapeutic effects, particularly in neurodegenerative diseases.

Comparison with Similar Compounds

Core Structure Comparison

The cinnolinone core distinguishes the target compound from other heterocyclic systems. For example:

• Oxadiazolothiazinones (e.g., compounds 32, 33, 36 from ) incorporate sulfur and oxygen atoms in their fused rings, leading to distinct electronic and steric profiles. These compounds exhibit substituent-dependent reactivity, such as bromine or chlorine atoms at the 4-position of phenyl groups, which influence their NMR chemical shifts (e.g., 8-(4-bromophenyl)-substituted derivatives show characteristic ¹H-NMR signals at δ 6.77–6.41 ppm for aromatic protons) .
• Thiazolinones (e.g., compound 7c from ) feature a thiazole ring fused with a ketone group. The presence of a 3,4-methylenedioxy phenyl substituent in 7c results in a higher melting point (135–136°C) and unique IR absorptions (e.g., 1725 cm⁻¹ for carbonyl stretching) compared to cinnolinones .

Substituent Effects

• This contrasts with halogenated analogs (e.g., 46 and 47 in ), where bromine or chlorine atoms increase molecular weight and lipophilicity .
• Hydrobromide Salt: The hydrobromide salt of the parent cinnolinone (CAS 108749-03-7) has a molecular weight of 266.08 g/mol (including HBr), significantly higher than the free base. Its ionic nature improves crystallinity and stability, as evidenced by its commercial availability from suppliers like Life Chemicals and TRC .

Research Findings and Implications

• Synthetic Challenges: The synthesis of cinnolinone derivatives often requires reflux conditions and chromatographic purification (e.g., flash chromatography in ), whereas thiazolinones () are synthesized via condensation reactions under milder conditions .
• Biological Relevance: While the target compound’s bioactivity remains unstudied, structurally related cinnolinones and thiazolinones have shown antimicrobial and anti-inflammatory properties. The methylaminomethyl group could modulate receptor affinity, as seen in amine-containing drug candidates .

Biological Activity

4-[(Methylamino)methyl]-2,3,5,6,7,8-hexahydrocinnolin-3-one is a compound of interest due to its potential biological activities. This article reviews the available literature on its biological effects, mechanisms of action, and relevant case studies.

The molecular formula of 4-[(methylamino)methyl]-2,3,5,6,7,8-hexahydrocinnolin-3-one is $C_{15}H_{21}N_{1}O_{1}$ with a molecular weight of approximately 231.33 g/mol. The compound features a hexahydrocinnoline backbone which is known for its diverse biological activities.

Research indicates that compounds with similar structures may exert their biological effects through several mechanisms:

• Inhibition of Enzymatic Activity : Similar compounds have been shown to inhibit key enzymes involved in neurodegenerative diseases such as acetylcholinesterase and β-secretase.
• Regulation of Ion Channels : It is suggested that the compound may interact with voltage-gated sodium channels and influence cellular signaling pathways by modulating the collapse response mediator protein 2 (CRMP2) .
• Antioxidant Properties : The compound may exhibit antioxidant activities that help reduce oxidative stress in cells.

Neuroprotective Effects

In vitro studies have demonstrated that derivatives of hexahydrocinnoline compounds can protect neuronal cells from amyloid beta-induced toxicity. For instance, one study showed that a related compound reduced levels of TNF-α and free radicals in astrocytes exposed to amyloid beta . This suggests potential applications in treating neurodegenerative disorders.

Anti-inflammatory Effects

The compound's ability to modulate inflammatory pathways could be significant in treating conditions characterized by chronic inflammation. Similar compounds have shown promise in reducing inflammatory markers in various models .

Case Studies

• Neuroprotection Against Amyloid Beta : A study involving a derivative of 4-[(methylamino)methyl]-2,3,5,6,7,8-hexahydrocinnolin-3-one demonstrated protective effects against amyloid beta-induced cell death. The mechanism involved the reduction of inflammatory cytokines and oxidative stress markers .
• Cardiovascular Implications : Another study explored the effects of similar compounds on cardiovascular health, indicating potential benefits in regulating blood pressure and reducing cardiac hypertrophy through antioxidant mechanisms .

Data Summary

The following table summarizes key biological activities associated with 4-[(methylamino)methyl]-2,3,5,6,7,8-hexahydrocinnolin-3-one and its derivatives:

Activity	Description	References
Neuroprotection	Protects neuronal cells from amyloid beta toxicity; reduces TNF-α levels
Anti-inflammatory	Modulates inflammatory pathways; reduces chronic inflammation markers
Enzymatic inhibition	Inhibits acetylcholinesterase and β-secretase; potential for neurodegenerative diseases
Antioxidant properties	Reduces oxidative stress; protects against cellular damage